Cas no 1851286-71-9 ((6-CYANOBENZOFURAN-2-YL)BORONIC ACID)

(6-CYANOBENZOFURAN-2-YL)BORONIC ACID is a boronic acid derivative featuring a benzofuran scaffold with a cyano substituent at the 6-position. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its boronic acid moiety serves as a key functional group for forming carbon-carbon bonds. The electron-withdrawing cyano group enhances reactivity in certain coupling conditions, making it valuable for constructing complex heterocyclic systems. Its stability under mild conditions and compatibility with diverse reaction environments contribute to its utility in pharmaceutical and materials science research. The product is typically handled under inert conditions to preserve its reactivity and is characterized by standard analytical techniques, including NMR and HPLC.

(6-CYANOBENZOFURAN-2-YL)BORONIC ACID structure

1851286-71-9 structure

Product Name:(6-CYANOBENZOFURAN-2-YL)BORONIC ACID

CAS No:1851286-71-9

MF:C₉H₆BNO₃

MW:186.959842205048

CID:5697356

PubChem ID:138111288

Update Time:2025-05-27

(6-CYANOBENZOFURAN-2-YL)BORONIC ACID Chemical and Physical Properties

Names and Identifiers

- SY347589
- 6-Cyanobenzofurane-2-boronic Acid
- (6-CYANOBENZOFURAN-2-YL)BORONIC ACID
- 1851286-71-9
- (6-CYANOBENZOFURAN-2-YL)BORONICACID
- MFCD31555593
- Boronic acid, B-(6-cyano-2-benzofuranyl)-
- Inchi： 1S/C9H6BNO3/c11-5-6-1-2-7-4-9(10(12)13)14-8(7)3-6/h1-4,12-13H
- InChI Key： BPFWDKBOLLUEQZ-UHFFFAOYSA-N
- SMILES： O1C(B(O)O)=CC2C=CC(C#N)=CC1=2

Computed Properties

Exact Mass: 187.0440732g/mol
Monoisotopic Mass: 187.0440732g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 77.4Å²

Experimental Properties

Density: 1.40±0.1 g/cm3(Predicted)
Boiling Point: 428.3±48.0 °C(Predicted)
pka: 5.55±0.30(Predicted)

(6-CYANOBENZOFURAN-2-YL)BORONIC ACID Pricemore >>

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1PlusChem	1P028K5F-100mg	(6-CYANOBENZOFURAN-2-YL)BORONIC ACID	1851286-71-9	95%	100mg	$492.00	2024-06-18
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